Cas no 4269-94-7 (6-Iodouracil)

• Product Name: 6-Iodouracil
• CAS No: 4269-94-7
• Molecular Formula: C₄H₃IN₂O₂
• Molecular Weight: 237.9833
• MDL: MFCD01346695
• CID: 44891
• PubChem ID: 96083

6-Iodouracil Properties

Names and Identifiers

• 6-Iodouracil
• 6-Iodo-1H-pyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 6-iodo-
• 6-iodo-1,2,3,4-tetrahydropyrimidine-2,4-dione
• NSC51094
• 6-iodpyrimidin-2,4(1h,3h)-dion
• zlchem 127
• PubChem23784
• ZLB0116
• 6-iodopyrimidine-2,4(1H,3H)-dione
• FCH1332645
• VZ30783
• 2,4(1H,3H)-Pyrimidinedione,6-iodo-
• U924
• ST2418969
• AX8009400
• AB0019553
• F
• 4269-94-7
• NSC-51094
• SB60535
• NSC 51094
• DS-13941
• 6-iodo-1H-pyrimidine-2,4-dione
• AMY084
• SCHEMBL12964318
• MFCD01346695
• AKOS015853875
• FT-0635197
• SCHEMBL325682
• DTXSID00195389
• CS-0041664
• DTXCID60117880
• DB-008908

• MDL： MFCD01346695
• InChIKey： KSLZHGYKGYWHOO-UHFFFAOYSA-N
• Inchi： 1S/C4H3IN2O2/c5-2-1-3(8)7-4(9)6-2/h1H,(H2,6,7,8,9)
• SMILES： IC1=C([H])C(N([H])C(N1[H])=O)=O

Computed Properties

• Exact Mass: 237.92400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 237.924
• Heavy Atom Count: 9
• Complexity: 199
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Tautomer Count: 9
• Surface Charge: 0
• Topological Polar Surface Area: 58.2

Experimental Properties

• LogP: -0.33220
• PSA: 65.72000
• Refractive Index: 1.705
• Boiling Point: °Cat760mmHg
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: °C
• Color/Form: No data avaiable
• Density: 2.39

6-Iodouracil Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

6-Iodouracil Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%